Cas no 118480-08-3 (Methyl 3-(bis(2-hydroxyethyl)amino)propanoate)

• Product name: Methyl 3-(bis(2-hydroxyethyl)amino)propanoate
• CAS No: 118480-08-3
• MF: C₈H₁₇NO₄
• MW: 191.225
• CID: 3041478
• PubChem ID: 11206303

Methyl 3-(bis(2-hydroxyethyl)amino)propanoate Chemical and Physical Properties

Names and Identifiers

• N,N-bis(2-hydroxyethyl)-2-(methoxycarbonyl)ethylamine
• N-[2-Methoxycarbonylethyl]diethanolamine
• Methyl 3-(bis(2-hydroxyethyl)amino)propanoate
• AKOS008963311
• methyl 3-[bis(2-hydroxyethyl)amino]propanoate
• SCHEMBL64411
• PDLCQBOPNILNFH-UHFFFAOYSA-N
• CS-0110801
• Methyl3-(bis(2-hydroxyethyl)amino)propanoate
• 118480-08-3

• Inchi： InChI=1S/C8H17NO4/c1-13-8(12)2-3-9(4-6-10)5-7-11/h10-11H,2-7H2,1H3
• InChI Key： PDLCQBOPNILNFH-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 191.11575802Da
• Monoisotopic Mass: 191.11575802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 70Ų

Additional information on Methyl 3-(bis(2-hydroxyethyl)amino)propanoate

Comprehensive Guide to Methyl 3-(bis(2-hydroxyethyl)amino)propanoate (CAS No. 118480-08-3): Properties, Applications, and Innovations

Methyl 3-(bis(2-hydroxyethyl)amino)propanoate (CAS No. 118480-08-3) is a versatile chemical compound widely recognized for its unique molecular structure and functional properties. This ester derivative, featuring both hydroxyl and amino groups, has garnered significant attention in industries ranging from cosmetics to pharmaceuticals. Its dual functionality makes it a valuable intermediate in synthesis, particularly in formulations requiring solubility enhancement or mild reactivity. Researchers and manufacturers alike prioritize this compound for its low toxicity profile and adaptability in green chemistry applications.

In recent years, the demand for sustainable chemical alternatives has surged, aligning with global trends toward eco-friendly production. Methyl 3-(bis(2-hydroxyethyl)amino)propanoate addresses this need by serving as a biodegradable alternative to traditional solvents. Its compatibility with water-based systems and ability to reduce volatile organic compound (VOC) emissions have made it a focal point in environmentally conscious formulations. Additionally, its role in personal care products, such as moisturizers and emulsifiers, highlights its safety and efficacy in consumer goods.

The compound’s CAS No. 118480-08-3 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Common queries include its synthesis methods, spectroscopic data, and regulatory status. Analytical studies emphasize its stability under varying pH conditions, a critical factor for applications in drug delivery systems and biocompatible materials. Furthermore, its hydrogen-bonding capacity enables innovative uses in polymer science, where it acts as a crosslinking agent or modifier.

From a commercial perspective, Methyl 3-(bis(2-hydroxyethyl)amino)propanoate is often compared to similar esters like glycol derivatives or amino acid-based compounds. Its competitive edge lies in its balanced hydrophilicity and cost-effectiveness. Manufacturers highlight its utility in textile auxiliaries and coating additives, where it improves adhesion and dispersion properties. As industries pivot toward bio-based raw materials, this compound’s potential in renewable resource integration continues to expand.

In conclusion, Methyl 3-(bis(2-hydroxyethyl)amino)propanoate (CAS No. 118480-08-3) exemplifies innovation in modern chemistry. Its multifaceted applications, coupled with growing interest in sustainable solutions, position it as a compound of enduring significance. Future research may further unlock its potential in nanotechnology and advanced material sciences, solidifying its role in next-generation industrial processes.